ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 65880-18-4
VCID: VC3710153
InChI: InChI=1S/C11H15NO2/c1-2-14-11(13)10-7-8-5-3-4-6-9(8)12-10/h7,12H,2-6H2,1H3
SMILES: CCOC(=O)C1=CC2=C(N1)CCCC2
Molecular Formula: C11H15NO2
Molecular Weight: 193.24 g/mol

ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate

CAS No.: 65880-18-4

Cat. No.: VC3710153

Molecular Formula: C11H15NO2

Molecular Weight: 193.24 g/mol

* For research use only. Not for human or veterinary use.

ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate - 65880-18-4

Specification

CAS No. 65880-18-4
Molecular Formula C11H15NO2
Molecular Weight 193.24 g/mol
IUPAC Name ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate
Standard InChI InChI=1S/C11H15NO2/c1-2-14-11(13)10-7-8-5-3-4-6-9(8)12-10/h7,12H,2-6H2,1H3
Standard InChI Key LOSQSLWRXZTVTF-UHFFFAOYSA-N
SMILES CCOC(=O)C1=CC2=C(N1)CCCC2
Canonical SMILES CCOC(=O)C1=CC2=C(N1)CCCC2

Introduction

Ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate is a chemical compound belonging to the indole family, which is known for its diverse biological activities and applications in medicinal chemistry. This compound has a molecular formula of C₁₁H₁₅NO₂ and a molecular weight of 193.242 g/mol . It is identified by the CAS number 65880-18-4.

Synthesis and Applications

The synthesis of ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate typically involves multi-step organic reactions. This compound is of interest in various scientific research applications due to its potential biological activities and versatility in synthetic modifications. It serves as a precursor for synthesizing more complex indole derivatives, which are valuable in pharmaceutical development .

Biological Activities and Research Findings

While specific biological activities of ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate are not extensively documented, its structural similarity to other indole derivatives suggests potential pharmacological properties. Indole compounds are known for their roles in neurotransmission and as precursors to biologically active molecules.

Comparison with Similar Compounds

Ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate can be compared with other indole derivatives, such as ethyl 3-amino-4,5,6,7-tetrahydro-1H-indole-2-carboxylate and ethyl 3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate, which have been studied for their potential therapeutic applications.

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